Cas no 791009-51-3 (1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-)

1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- structure
791009-51-3 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
CAS No:791009-51-3
MF:C9H9NO4
MW:195.172062635422
CID:555357
PubChem ID:20544696
Update Time:2025-04-19

1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
    • 1,4-Benzodioxin-5-carboxylicacid,6-amino-2,3-dihydro-(9CI)
    • 6-amino-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
    • 791009-51-3
    • SCHEMBL15569955
    • DTXSID80608548
    • Inchi: 1S/C9H9NO4/c10-5-1-2-6-8(7(5)9(11)12)14-4-3-13-6/h1-2H,3-4,10H2,(H,11,12)
    • InChI Key: PDUIYXZLRIYDTB-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=C(C(=O)O)C1=2)N

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.8Ų
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